Cas no 2171934-34-0 (4-(3-bromo-1H-pyrazol-1-yl)benzoic acid)

• Product Name: 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid
• CAS No: 2171934-34-0
• MF: C₁₀H₇BrN₂O₂
• MW: 267.078781366348
• CID: 6452506
• PubChem ID: 165571208
• Update Time: 2025-11-01

4-(3-bromo-1H-pyrazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid
• EN300-1615742
• 2171934-34-0

• Inchi： 1S/C10H7BrN2O2/c11-9-5-6-13(12-9)8-3-1-7(2-4-8)10(14)15/h1-6H,(H,14,15)
• InChI Key： JNRBCIIHWCJFKB-UHFFFAOYSA-N
• SMILES： BrC1C=CN(C2C=CC(C(=O)O)=CC=2)N=1

Computed Properties

• Exact Mass: 265.96909g/mol
• Monoisotopic Mass: 265.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid

Introduction to 4-(3-Bromo-1H-pyrazol-1-yl)benzoic Acid (CAS No. 2171934-34-0)

4-(3-Bromo-1H-pyrazol-1-yl)benzoic acid (CAS No. 2171934-34-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid consists of a benzoic acid moiety linked to a 3-bromo-1H-pyrazole ring. The presence of the bromine atom and the pyrazole ring imparts distinct chemical and biological properties to this compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid in the context of drug discovery and development. One notable area of research involves its potential as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in cancer progression, suggesting its potential as an anticancer agent.

In addition to its enzymatic inhibition properties, 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid has also been explored for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can effectively reduce inflammation by modulating the activity of pro-inflammatory cytokines. This finding opens up new avenues for its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential therapeutic applications. Its oral bioavailability and stability in biological systems make it a promising candidate for further preclinical and clinical evaluation.

In the realm of synthetic chemistry, the preparation of 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid has been optimized using various methodologies. One efficient synthetic route involves the coupling reaction between 4-bromobenzoic acid and 3-bromopyrazole using palladium-catalyzed cross-coupling techniques. This method provides high yields and purity, making it suitable for large-scale production.

The safety profile of 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid is another critical aspect that has been thoroughly investigated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. These findings support its potential for safe use in clinical settings.

In conclusion, 4-(3-bromo-1H-pyrazol-1-yl)benzoic acid (CAS No. 2171934-34-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological properties and safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.